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Compound Name:
6-Methoxybenzothiazole-2-

carboxylic acid

Cat. No.: B1297636 Get Quote

An In-Depth Technical Guide to 6-Methoxybenzothiazole-2-carboxylic Acid

This technical guide provides a comprehensive overview of 6-Methoxybenzothiazole-2-
carboxylic acid, a benzothiazole derivative of interest to researchers and professionals in drug

development and medicinal chemistry. The document details its physicochemical properties,

outlines a potential synthetic protocol, and discusses its potential biological significance based

on related compounds.

Core Physicochemical Properties
6-Methoxybenzothiazole-2-carboxylic acid is a heterocyclic compound featuring a

benzothiazole core, which is a prominent scaffold in medicinal chemistry.[1][2] The quantitative

properties of this molecule are summarized below.
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Property Value Source

Molecular Formula C₉H₇NO₃S [3][4]

Molecular Weight 209.22 g/mol [3][4][5]

IUPAC Name
6-methoxy-1,3-benzothiazole-

2-carboxylic acid
[3]

CAS Number 946-13-4 [4][5]

Melting Point 119-120 °C [5]

Boiling Point 412 °C [5]

Density 1.465 g/cm³ [5]

Flash Point 203 °C [5]

Synthesis and Experimental Protocols
While specific literature detailing the synthesis of 6-Methoxybenzothiazole-2-carboxylic acid
is not readily available, a plausible synthetic route can be devised based on established

methods for analogous benzothiazole derivatives. The following protocol is a representative

example adapted from the synthesis of related 2-amino-6-methoxybenzothiazole compounds.

[6][7]

Proposed Synthesis of 6-Methoxybenzothiazole-2-
carboxylic Acid
This proposed two-step synthesis involves the formation of an intermediate, 2-amino-6-

methoxybenzothiazole, followed by a Sandmeyer-type reaction to yield the final carboxylic acid.

Step 1: Synthesis of 2-Amino-6-methoxybenzothiazole (Intermediate)[6]

Reaction Setup: Dissolve p-anisidine (4-methoxyaniline) (0.085 mol) in 40 ml of glacial acetic

acid. In a separate flask, dissolve ammonium thiocyanate (0.308 mol) in 75 ml of glacial

acetic acid.

Addition: Add the p-anisidine solution to the ammonium thiocyanate solution.
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Cooling: Cool the resulting mixture to 0 °C in an ice bath.

Bromination: Prepare a solution of bromine (6.5 ml) in 30 ml of glacial acetic acid. Add this

bromine solution dropwise to the reaction mixture over 30 minutes with constant stirring,

maintaining the temperature at 0 °C.

Reaction Completion: After the addition is complete, continue stirring for an additional 2-3

hours.

Isolation: Pour the reaction mixture into a large volume of crushed ice. The precipitate, 2-

amino-6-methoxybenzothiazole, is collected by filtration, washed with cold water until

neutral, and then dried.

Purification: The crude product can be recrystallized from ethanol to yield pure 2-amino-6-

methoxybenzothiazole.

Step 2: Conversion to 6-Methoxybenzothiazole-2-carboxylic Acid

This step is adapted from the Sandmeyer reaction, a well-known method for converting amino

groups on aromatic rings.

Diazotization: Suspend the synthesized 2-amino-6-methoxybenzothiazole (1 eq.) in a

mixture of dilute sulfuric acid and water at 0-5 °C. Add a solution of sodium nitrite (1.1 eq.) in

water dropwise, keeping the temperature below 5 °C to form the diazonium salt.

Cyanation: In a separate flask, prepare a solution of copper(I) cyanide in aqueous sodium or

potassium cyanide. Slowly add the cold diazonium salt solution to this cyanide solution. A

reaction will occur, often with the evolution of nitrogen gas, to form 2-cyano-6-

methoxybenzothiazole.

Hydrolysis: Isolate the 2-cyano-6-methoxybenzothiazole intermediate. Subject the nitrile to

acidic or basic hydrolysis by refluxing with a strong acid (e.g., HCl, H₂SO₄) or base (e.g.,

NaOH) to convert the cyano group into a carboxylic acid group.

Workup and Purification: After hydrolysis is complete, neutralize the solution to precipitate

the crude 6-Methoxybenzothiazole-2-carboxylic acid. The product can be collected by
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filtration and purified by recrystallization from an appropriate solvent system (e.g.,

ethanol/water).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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